4-(3-Carboxyphenyl)-2-formylphenol, 95%

• IUPAC Name: 3-(3-formyl-4-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10O4/c15-8-12-7-10(4-5-13(12)16)9-2-1-3-11(6-9)14(17)18/h1-8,16H,(H,17,18)
• InChI Key: DSJFOIXLIUILMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)O)C=O
• Molecular Formula: C14H10O4
• DSSTOX Substance ID: DTXSID20602404
• Molecular Weight: 242.23 g/mol
• CAS RN: 893737-85-4

Description

4-(3-Carboxyphenyl)-2-formylphenol, 95% (4-CPF), is a synthetic phenolic compound with a wide range of applications in the scientific research field. It is a derivative of phenol, and is commonly used as a reagent in biochemical and physiological experiments. It is also used as an inhibitor in enzymatic reactions and as a fluorescent probe for the detection of metal ions.

Scientific Research Applications

4-(3-Carboxyphenyl)-2-formylphenol, 95% is used as a reagent in many types of biochemical and physiological experiments. It is used as a fluorescent probe for the detection of metal ions, especially copper and zinc. It is also used as an inhibitor in enzymatic reactions, such as the inhibition of tyrosinase activity. 4-(3-Carboxyphenyl)-2-formylphenol, 95% is also used as a fluorescent marker for the detection of proteins and other biomolecules.

Mechanism of Action

4-(3-Carboxyphenyl)-2-formylphenol, 95% acts as an inhibitor of tyrosinase, an enzyme involved in the biosynthesis of melanin. It does this by binding to the active site of the enzyme and blocking the catalytic activity. In addition, 4-(3-Carboxyphenyl)-2-formylphenol, 95% can also act as a fluorescent probe in the detection of metal ions, such as copper and zinc. It does this by binding to the metal ions and emitting a fluorescent signal.
Biochemical and Physiological Effects
4-(3-Carboxyphenyl)-2-formylphenol, 95% has been shown to inhibit tyrosinase activity in vitro, which may have implications for the treatment of hyperpigmentation disorders. In addition, 4-(3-Carboxyphenyl)-2-formylphenol, 95% has been used as a fluorescent probe for the detection of metal ions, which can be used to study metal ion homeostasis in cells and tissues.

Advantages and Limitations for Lab Experiments

4-(3-Carboxyphenyl)-2-formylphenol, 95% has several advantages for lab experiments. It is a relatively inexpensive reagent, and is easy to synthesize. It is also a very stable compound, and is not easily degraded by light or heat. However, one limitation of 4-(3-Carboxyphenyl)-2-formylphenol, 95% is that it is not very soluble in aqueous solutions, so it must be used in aqueous-organic solvent mixtures.

Future Directions

There are several potential future directions for 4-(3-Carboxyphenyl)-2-formylphenol, 95%. It could be used as a fluorescent probe for the detection of other metal ions, such as iron and magnesium. It could also be used as an inhibitor of other enzymes, such as proteases and phosphatases. In addition, 4-(3-Carboxyphenyl)-2-formylphenol, 95% could be used in the development of new drugs for the treatment of hyperpigmentation disorders. Finally, 4-(3-Carboxyphenyl)-2-formylphenol, 95% could be used in the development of new fluorescent probes for the detection of biomolecules, such as DNA and proteins.

Synthesis Methods

4-(3-Carboxyphenyl)-2-formylphenol, 95% can be synthesized by the condensation of 3-carboxyphenol and formaldehyde in the presence of an acid catalyst. The reaction is carried out in aqueous solution, and the product is then isolated by precipitation. The yield of the reaction is typically around 95%.